Cas no 50371-53-4 (Ethanone, 2,2,2-trichloro-1-(4,5-diiodo-1H-pyrrol-2-yl)-)

• Product Name: Ethanone, 2,2,2-trichloro-1-(4,5-diiodo-1H-pyrrol-2-yl)-
• CAS No: 50371-53-4
• MF: C₆H₂Cl₃I₂NO
• MW: 464.254123210907
• CID: 4009042
• PubChem ID: 20359854
• Update Time: 2025-04-22

Ethanone, 2,2,2-trichloro-1-(4,5-diiodo-1H-pyrrol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2,2,2-trichloro-1-(4,5-diiodo-1H-pyrrol-2-yl)-
• DTXSID401212997
• 2,2,2-trichloro-1-(4,5-diiodo-1H-pyrrol-2-yl)ethanone
• SCHEMBL11607243
• 50371-53-4

• Inchi： 1S/C6H2Cl3I2NO/c7-6(8,9)4(13)3-1-2(10)5(11)12-3/h1,12H
• InChI Key： SQKFCPZAWPQZBJ-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(C(Cl)(Cl)Cl)=O)N1)I

Computed Properties

• Exact Mass: 462.72914Da
• Monoisotopic Mass: 462.72914Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 32.9Ų